Cas no 813463-32-0 (4-(piperazine-1-sulfonyl)morpholine hydrochloride)

4-(piperazine-1-sulfonyl)morpholine hydrochloride structure
813463-32-0 structure
Product name:4-(piperazine-1-sulfonyl)morpholine hydrochloride
CAS No:813463-32-0
MF:C8H18ClN3O3S
MW:271.76481962204
MDL:MFCD09863412
CID:4659503
PubChem ID:42883596

4-(piperazine-1-sulfonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(1-piperazinylsulfonyl)morpholine hydrochloride
    • 4-(Piperizin-1-ylsulfonyl)morpholine hydrochloride
    • 4-(Piperazine-1-sulfonyl)morpholine Hydrochloride
    • 4-piperazin-1-ylsulfonylmorpholine;hydrochloride
    • 4-(piperazine-1-sulfonyl)-morpholine hydrochloride
    • MFCD09863412
    • RGPGMLOCLXQVBM-UHFFFAOYSA-N
    • 4-(1-Piperazinylsulfonyl)morpholine HCl
    • AKOS026850738
    • SCHEMBL5000006
    • 4-(piperazin-1-ylsulfonyl)morpholinehydrochloride
    • Z361993872
    • BS-40355
    • CS-0245631
    • EN300-30763
    • 4-(piperazin-1-ylsulfonyl)morpholine hydrochloride
    • 813463-32-0
    • 4-(piperazine-1-sulfonyl)morpholine hydrochloride
    • MDL: MFCD09863412
    • Inchi: 1S/C8H17N3O3S.ClH/c12-15(13,10-3-1-9-2-4-10)11-5-7-14-8-6-11;/h9H,1-8H2;1H
    • InChI Key: RGPGMLOCLXQVBM-UHFFFAOYSA-N
    • SMILES: C1OCCN(S(N2CCNCC2)(=O)=O)C1.[H]Cl

Computed Properties

  • Exact Mass: 271.0757403g/mol
  • Monoisotopic Mass: 271.0757403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.3Ų

4-(piperazine-1-sulfonyl)morpholine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B450983-100mg
4-(Piperazine-1-sulfonyl)morpholine Hydrochloride
813463-32-0
100mg
$ 65.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12996-1-5G
4-(piperazine-1-sulfonyl)morpholine hydrochloride
813463-32-0 95%
5g
¥ 1,630.00 2023-04-13
Fluorochem
075471-5g
4-(Piperizin-1-ylsulfonyl)morpholine hydrochloride
813463-32-0 95%
5g
£257.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316301-500mg
4-(Piperazine-1-sulfonyl)morpholine hydrochloride
813463-32-0 97%
500mg
¥1047.00 2024-07-28
Aaron
AR00J368-2.5g
4-(1-piperazinylsulfonyl)morpholine hydrochloride
813463-32-0 95%
2.5g
$162.00 2023-12-13
Aaron
AR00J368-50mg
4-(1-piperazinylsulfonyl)morpholine hydrochloride
813463-32-0 95%
50mg
$52.00 2023-12-13
A2B Chem LLC
AI89476-1g
4-(Piperazin-1-ylsulfonyl)morpholine hydrochloride
813463-32-0 95%
1g
$61.00 2024-04-19
A2B Chem LLC
AI89476-5g
4-(Piperazin-1-ylsulfonyl)morpholine hydrochloride
813463-32-0 95%
5g
$212.00 2024-04-19
Aaron
AR00J368-500mg
4-(1-piperazinylsulfonyl)morpholine hydrochloride
813463-32-0 95%
500mg
$87.00 2023-12-13
Aaron
AR00J368-250mg
4-(1-piperazinylsulfonyl)morpholine hydrochloride
813463-32-0 95%
250mg
$64.00 2023-12-13

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(CAS:813463-32-0)4-(piperazine-1-sulfonyl)morpholine hydrochloride
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